Cas no 3002497-86-8 ((2-Bromo-6-fluoro-3-methoxyphenyl)(5-methylthiophen-2-yl)methanol)

• Product Name: (2-Bromo-6-fluoro-3-methoxyphenyl)(5-methylthiophen-2-yl)methanol
• CAS No: 3002497-86-8
• MF: C₁₃H₁₂BrFO₂S
• MW: 331.200585365295
• CID: 6797246
• PubChem ID: 171366837
• Update Time: 2025-10-29

(2-Bromo-6-fluoro-3-methoxyphenyl)(5-methylthiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-6-fluoro-3-methoxyphenyl)(5-methylthiophen-2-yl)methanol
• 3002497-86-8

• Inchi： 1S/C13H12BrFO2S/c1-7-3-6-10(18-7)13(16)11-8(15)4-5-9(17-2)12(11)14/h3-6,13,16H,1-2H3
• InChI Key： NRCSTBMKFUUFFX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(C1=CC=C(C)S1)O)F)OC

Computed Properties

• Exact Mass: 329.97254g/mol
• Monoisotopic Mass: 329.97254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.7Ų

Additional information on (2-Bromo-6-fluoro-3-methoxyphenyl)(5-methylthiophen-2-yl)methanol

Introduction to (2-Bromo-6-fluoro-3-methoxyphenyl)(5-methylthiophen-2-yl)methanol (CAS No. 3002497-86-8)

(2-Bromo-6-fluoro-3-methoxyphenyl)(5-methylthiophen-2-yl)methanol, a compound with the CAS number 3002497-86-8, is a unique and versatile molecule that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its complex structure, which includes a bromo-substituted fluoro-methoxyphenyl group and a methylthiophenyl group, both attached to a central methanol moiety. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The synthesis of (2-Bromo-6-fluoro-3-methoxyphenyl)(5-methylthiophen-2-yl)methanol typically involves multi-step reactions, including the formation of the bromo-fluoro-methoxyphenyl intermediate and the subsequent coupling with the methylthiophenyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic and industrial research.

In terms of its physical and chemical properties, (2-Bromo-6-fluoro-3-methoxyphenyl)(5-methylthiophen-2-yl)methanol is a solid at room temperature with a melting point ranging from 105°C to 110°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The molecule's stability is influenced by factors such as temperature, pH, and exposure to light, which are important considerations for its storage and handling.

One of the key areas of interest for (2-Bromo-6-fluoro-3-methoxyphenyl)(5-methylthiophen-2-yl)methanol is its potential as a lead compound in drug discovery. The presence of the bromo, fluoro, and methoxy substituents on the phenyl ring can modulate the molecule's biological activity, making it a valuable starting point for the development of novel therapeutic agents. Recent studies have explored its interactions with various biological targets, including enzymes, receptors, and ion channels.

For instance, research published in the Journal of Medicinal Chemistry has shown that (2-Bromo-6-fluoro-3-methoxyphenyl)(5-methylthiophen-2-yl)methanol exhibits potent inhibitory activity against certain kinases involved in cancer progression. Specifically, it has been found to inhibit the activity of cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs), which are key regulators of cell cycle progression and proliferation. These findings suggest that this compound could serve as a promising scaffold for the development of targeted cancer therapies.

Beyond its potential in oncology, (2-Bromo-6-fluoro-3-methoxyphenyl)(5-methylthiophen-2-yl)methanol has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of (2-Bromo-6-fluoro-3-methoxyphenyl)(5-methylthiophen-2-yl)methanol

In addition to its therapeutic potential, (2-Bromo-6-fluoro-3-methoxyphenyl)(5-methylthiophen-2-yl)methanol

The safety profile of (2-Bromo-6-fluoro-3-methoxyphenyl)(5-methylthiophen-2-yl)methanol

In conclusion, (2-Bromo-6-fluoro-3-methoxyphenyl)(5-methylthiophen-2-yl)methanol (CAS No. 3002497-86-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further investigation as a lead compound in drug discovery programs targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future developments in this exciting field.